Cas no 2172573-56-5 (5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2172573-56-5
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 5905881
• PubChem ID: 165600672
• Update Time: 2023-12-28

5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
• EN300-1629370
• 2172573-56-5

• Inchi： 1S/C12H14N4O2/c1-8(2)5-9-6-10(12(17)18)15-16(9)11-7-13-3-4-14-11/h3-4,6-8H,5H2,1-2H3,(H,17,18)
• InChI Key： DMLFCXFGDPOWLF-UHFFFAOYSA-N
• SMILES： OC(C1C=C(CC(C)C)N(C2C=NC=CN=2)N=1)=O

Computed Properties

• Exact Mass: 246.11167570g/mol
• Monoisotopic Mass: 246.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.9Ų